N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide

• IUPAC Name: N'-(3-fluorophenyl)-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C16H15FN2O2/c1-11-5-7-12(8-6-11)10-18-15(20)16(21)19-14-4-2-3-13(17)9-14/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: XABIBAHNMOWUDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide, also known as FMeBzD, is a novel compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide exerts its biological effects by binding to the sigma-1 receptor, a transmembrane protein that is involved in various cellular processes, including calcium signaling, protein trafficking, and cell survival. N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide has been shown to modulate the activity of the sigma-1 receptor, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide has been shown to have various biochemical and physiological effects, including the modulation of ion channels, the regulation of intracellular calcium levels, and the induction of apoptosis in cancer cells. It has also been shown to have analgesic and anti-inflammatory effects in preclinical models of neuropathic pain.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide has several advantages for lab experiments, including its high potency and selectivity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide research, including the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its molecular mechanism of action. Additionally, N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide could be used as a tool compound to study the sigma-1 receptor and its role in various cellular processes.
In conclusion, N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide is a novel compound that has shown promising results in preclinical studies for the treatment of various diseases. Its high potency and selectivity for the sigma-1 receptor make it a valuable tool compound for studying this protein and its role in various cellular processes. Further research is needed to fully elucidate the molecular mechanism of action of N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide and to explore its potential therapeutic applications.

Synthesis Methods

N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide is synthesized using a multi-step process that involves the reaction of 3-fluoroaniline with 4-methylbenzyl chloride to form the intermediate 3-fluoro-N-(4-methylbenzyl)aniline. This intermediate is then reacted with ethanediamine to produce N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide.

Scientific Research Applications

N-(3-fluorophenyl)-N'-(4-methylbenzyl)ethanediamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuropharmacology. It has shown promising results in preclinical studies for the treatment of various diseases, including cancer, neuropathic pain, and addiction.